Cas no 1194-57-6 (Benzo[c]thiophen-1(3H)-one)

Benzo[c]thiophen-1(3H)-one is a heterocyclic organic compound featuring a fused benzene and thiophene ring system with a ketone functional group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework enhances stability, while the carbonyl group offers versatile functionalization potential, enabling applications in cross-coupling reactions, cyclizations, and derivatizations. The compound’s well-defined molecular architecture is advantageous for designing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. High purity grades ensure consistent performance in research and industrial processes, supporting its use in advanced organic synthesis.
Benzo[c]thiophen-1(3H)-one structure
Benzo[c]thiophen-1(3H)-one structure
Product Name:Benzo[c]thiophen-1(3H)-one
CAS No:1194-57-6
MF:C8H6OS
MW:150.197640895844
MDL:MFCD00232245
CID:195451
PubChem ID:818016
Update Time:2025-06-08

Benzo[c]thiophen-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophen-1(3H)-one
    • 3H-2-benzothiophen-1-one
    • 2-Thiophthalide(7CI,8CI)
    • Thiophthalide
    • AE-641/25069001
    • AKOS005215767
    • SCHEMBL5845169
    • 3J-016
    • 3H-benzo[c]thiophen-1-one
    • MFCD00232245
    • DTXSID50355890
    • 1194-57-6
    • CHEMBL4162224
    • 2-thiophthalide
    • 1,3-dihydro-2-benzothiophen-1-one
    • BDBM50276882
    • Thiophthalid
    • 2-benzothiophen-1(3H)-one
    • 3H-isobenzothiophen-1-one
    • G68017
    • DB-243075
    • MDL: MFCD00232245
    • Inchi: 1S/C8H6OS/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
    • InChI Key: NSSBUSDEHNCUIY-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 150.01398
  • Monoisotopic Mass: 150.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

Benzo[c]thiophen-1(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB341587-100 mg
2-Benzothiophen-1(3H)-one; .
1194-57-6
100mg
€208.80 2023-04-26
abcr
AB341587-100mg
2-Benzothiophen-1(3H)-one; .
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€283.50 2025-02-16
1PlusChem
1P000J6E-100mg
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$78.00 2023-12-26
1PlusChem
1P000J6E-250mg
Benzo[c]thiophen-1(3H)-one
1194-57-6 90%
250mg
$130.00 2023-12-26
1PlusChem
1P000J6E-1g
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1194-57-6 90%
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$339.00 2023-12-26
Ambeed
A907484-100mg
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1194-57-6 90%
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$86.0 2025-02-28
Ambeed
A907484-250mg
Benzo[c]thiophen-1(3H)-one
1194-57-6 90%
250mg
$143.0 2025-02-28
Ambeed
A907484-1g
Benzo[c]thiophen-1(3H)-one
1194-57-6 90%
1g
$373.0 2025-02-28
Ambeed
A907484-100mg
Benzo[c]thiophen-1(3H)-one
1194-57-6 90%
100mg
$838.0 2025-06-10
Ambeed
A907484-250mg
Benzo[c]thiophen-1(3H)-one
1194-57-6 90%
250mg
$1385.0 2025-06-10

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